
Compound of Interest

Compound Name: Ltd4

Cat. No.: B10782242

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the leukotriene cascade, with a specific focus on the synthesis, signaling, and ph

The Leukotriene Biosynthesis Cascade
Leukotrienes are potent inflammatory lipid mediators synthesized from arachidonic acid by various immune cells, including mast cells, eosinophils, ne

LTA4 can be metabolized via two primary pathways:

Conversion to LTB4: In cells such as neutrophils and monocytes, LTA4 is hydrolyzed by LTA4 hydrolase to form leukotriene B4 (LTB4), a potent che

Formation of Cysteinyl Leukotrienes (cys-LTs): In cells like mast cells and eosinophils, LTA4 is conjugated with glutathione by LTC4 synthase to pro

digraph "Leukotriene Biosynthesis Pathway" {

  graph [splines=ortho, nodesep=0.6, ranksep=0.8, fontname="Arial", fontsize=12, label="Figure 1: The Leukotri

  node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.2];

  edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes

Membrane [label="Membrane Phospholipids", fillcolor="#F1F3F4", fontcolor="#202124"];

AA [label="Arachidonic Acid (AA)", fillcolor="#FBBC05", fontcolor="#202124"];

cPLA2 [label="cPLA2α", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

FLAP [label="FLAP", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

FiveLOX [label="5-LOX", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

LTA4 [label="Leukotriene A4 (LTA4)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

LTA4H [label="LTA4 Hydrolase", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

LTB4 [label="Leukotriene B4 (LTB4)", fillcolor="#FBBC05", fontcolor="#202124"];

LTC4S [label="LTC4 Synthase", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

LTC4 [label="Leukotriene C4 (LTC4)", fillcolor="#FBBC05", fontcolor="#202124"];

GGT [label="γ-Glutamyl\nTranspeptidase", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

LTD4 [label="Leukotriene D4 (LTD4)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

DP [label="Dipeptidase", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

LTE4 [label="Leukotriene E4 (LTE4)", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges

Membrane -> AA [label="Cellular Activation", arrowhead=vee];

AA -> LTA4 [arrowhead=vee];

LTA4 -> LTB4 [arrowhead=vee];

LTA4 -> LTC4 [arrowhead=vee];
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LTC4 -> LTD4 [arrowhead=vee];

LTD4 -> LTE4 [arrowhead=vee];

// Enzyme associations

cPLA2 -> Membrane [dir=none, style=dashed, color="#5F6368"];

FLAP -> AA [dir=none, style=dashed, color="#5F6368"];

FiveLOX -> AA [dir=none, style=dashed, color="#5F6368"];

LTA4H -> LTA4 [dir=none, style=dashed, color="#5F6368"];

LTC4S -> LTA4 [dir=none, style=dashed, color="#5F6368"];

GGT -> LTC4 [dir=none, style=dashed, color="#5F6368"];

DP -> LTD4 [dir=none, style=dashed, color="#5F6368"];

}

Conclusion

The leukotriene cascade, and specifically the actions of LTD4 through the CysLT1 receptor, represents a critic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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